Cas no 1250648-78-2 (2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine
• CAS No: 1250648-78-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5042254
• Update Time: 2025-05-26

2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-ethyl-6-methylpyrimidin-4-amine
• 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine

• Inchi： 1S/C11H19N3/c1-6-8-7(2)13-10(11(3,4)5)14-9(8)12/h6H2,1-5H3,(H2,12,13,14)
• InChI Key： HRPHUUXDBUUAAV-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CC)C(N)=NC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8

Additional information on 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine

Professional Introduction to Compound with CAS No 1250648-78-2 and Product Name: 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine

The compound with the CAS number 1250648-78-2 and the product name 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Pyrimidines, as a class of heterocyclic compounds, are fundamental in the synthesis of various biologically active molecules, including nucleoside analogs and antiviral agents.

Structurally, 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine features a pyrimidine core substituted with a tert-butyl group at the 2-position, an ethyl group at the 5-position, and a methyl group at the 6-position. The amine functionality at the 4-position further enhances its reactivity, making it a versatile intermediate in organic synthesis. The presence of these bulky substituents not only influences the compound's electronic properties but also its solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been a growing interest in developing novel pyrimidine derivatives for their therapeutic potential. The compound 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine has been explored in several preclinical studies for its potential applications in oncology and infectious diseases. Its unique chemical structure suggests that it may interact with biological targets in ways that differ from more conventional pyrimidine-based drugs. This has led to investigations into its efficacy as an inhibitor of various enzymes and receptors involved in disease pathways.

One of the most promising areas of research involving 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine is its potential as an antiviral agent. Pyrimidine derivatives have long been recognized for their ability to mimic natural nucleobases, thereby interfering with viral replication processes. The specific substitution pattern of this compound may enhance its binding affinity to viral enzymes such as polymerases or proteases, leading to more effective inhibition. Preliminary studies have shown encouraging results in cell culture models, where the compound demonstrated significant antiviral activity against certain RNA viruses.

Additionally, the compound's structural features make it a valuable scaffold for further derivatization. Medicinal chemists have utilized 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine as a starting point to develop libraries of analogs with enhanced pharmacological properties. By modifying the substituents or introducing new functional groups, researchers aim to optimize potency, selectivity, and pharmacokinetic profiles. This approach is particularly relevant in drug discovery programs where lead optimization is a critical step.

The synthesis of 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only improve scalability but also enable access to structural diversity for further drug development.

The pharmacokinetic properties of 2-Tert-butyl-5-ethyl-6-methylpyrimidin-4-am ine are also under investigation. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The bulky substituents may influence its solubility and permeability across biological membranes, which are crucial factors determining drug bioavailability and efficacy. Understanding these properties is essential for designing effective formulations and dosing regimens.

In conclusion, 2-Tert-butyl -5 -ethyl -6 -methylpyrimidin -4 -amine (CAS No 1250648 -78 -2) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable compound for medicinal chemistry research. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will play an increasingly important role in the discovery and development of novel treatments for various diseases.